Cas no 1594982-33-8 (4-(propan-2-yl)morpholin-2-ylmethanesulfonamide)

• Product Name: 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide
• CAS No: 1594982-33-8
• MF: C₈H₁₈N₂O₃S
• MW: 222.305120944977
• CID: 5245798
• Update Time: 2025-10-23

4-(propan-2-yl)morpholin-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanesulfonamide, 4-(1-methylethyl)-
• 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide

• Inchi： 1S/C8H18N2O3S/c1-7(2)10-3-4-13-8(5-10)6-14(9,11)12/h7-8H,3-6H2,1-2H3,(H2,9,11,12)
• InChI Key： NTBHHTLAIMYKOL-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCOC(CS(N)(=O)=O)C1

Additional information on 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide

Chemical Profile of 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide (CAS No. 1594982-33-8)

4-(propan-2-yl)morpholin-2-ylmethanesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1594982-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a morpholine ring linked to a propyl group and a methanesulfonamide moiety, features that contribute to its unique chemical properties and biological interactions.

The morpholine ring in 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide is a key pharmacophore that enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development. The presence of the propyl group at the 4-position of the morpholine ring further modulates its pharmacokinetic profile, potentially influencing its metabolic stability and distribution within biological systems. The methanesulfonamide group, on the other hand, introduces a polar and charged moiety that can interact with biological targets, thereby affecting its binding affinity and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and cancer progression. The unique combination of structural features makes it a promising scaffold for designing novel therapeutic agents with improved selectivity and reduced side effects.

In the context of drug discovery, 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide has been investigated for its potential role in modulating signaling pathways associated with cell proliferation and differentiation. Preliminary in vitro studies have demonstrated its ability to interfere with key molecular targets such as kinases and transcription factors, which are often dysregulated in pathological conditions. These findings align with the broader trend in medicinal chemistry towards developing small-molecule inhibitors that can selectively target disease-related pathways without compromising normal cellular functions.

The synthesis of 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The use of chiral auxiliaries or asymmetric catalysts has also been explored to enhance enantioselectivity, which is crucial for developing enantiopure pharmaceuticals with optimal therapeutic profiles.

From a regulatory perspective, 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. Preclinical studies involving cell culture assays, animal models, and pharmacokinetic evaluations are essential steps in assessing its potential as a drug candidate. These studies not only provide insights into its biological activity but also help identify any potential toxicities or adverse effects that need to be addressed before human trials.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising compounds like 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide from large libraries of chemical entities. HTS allows for rapid evaluation of thousands of compounds against various biological targets, enabling researchers to pinpoint candidates with high binding affinity and selectivity. This approach has been instrumental in uncovering novel therapeutic agents that might have otherwise remained undiscovered through traditional screening methods.

The role of 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide in addressing unmet medical needs continues to be explored across multiple therapeutic areas. Researchers are particularly interested in its potential applications in oncology, where it may serve as a lead compound for developing kinase inhibitors or other targeted therapies. Additionally, its anti-inflammatory properties make it a candidate for treating chronic diseases such as rheumatoid arthritis or inflammatory bowel disease, where modulation of immune responses is key to managing symptoms.

As our understanding of disease mechanisms evolves, so does the demand for innovative chemical entities like 4-(propan-2-yl)morpholin-2-ylmethanesulfonamide. The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery workflows has further enhanced the ability to predict molecular properties and optimize lead compounds efficiently. These computational tools can analyze vast datasets to identify structural features that correlate with biological activity, thereby guiding synthetic efforts toward more effective candidates.

The future prospects of 4-(propan-2-ylmorpholin)-2-ylmethanesulfonamide hinge on continued research into its pharmacological properties and potential clinical applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in translating laboratory findings into viable therapeutic options for patients worldwide. As new technologies emerge and our knowledge base expands, compounds like this one hold promise for addressing some of the most challenging medical conditions facing humanity today.